molecular formula C10H13NOSi B6255272 4-hydroxy-3-(trimethylsilyl)benzonitrile CAS No. 1242069-56-2

4-hydroxy-3-(trimethylsilyl)benzonitrile

Cat. No. B6255272
CAS RN: 1242069-56-2
M. Wt: 191.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-hydroxy-3-(trimethylsilyl)benzonitrile” is a chemical compound with the molecular formula C10H13NOSi . It is a derivative of benzonitrile, which is a versatile chemical that plays key roles in the synthesis of various compounds .


Molecular Structure Analysis

The molecular structure of “4-hydroxy-3-(trimethylsilyl)benzonitrile” can be represented by the InChI code 1S/C10H13NSi/c1-12(2,3)10-6-4-9(8-11)5-7-10/h4-7H,1-3H3 . This indicates that the compound contains a trimethylsilyl group attached to the benzonitrile ring.


Chemical Reactions Analysis

While specific chemical reactions involving “4-hydroxy-3-(trimethylsilyl)benzonitrile” are not detailed in the literature, it is known that trimethylsilyl groups can participate in various chemical reactions. For instance, they can be used as protecting groups in organic synthesis, and can be removed under mildly acidic conditions .

Safety and Hazards

While specific safety data for “4-hydroxy-3-(trimethylsilyl)benzonitrile” is not available, it’s important to handle all chemical substances with care. Benzonitrile, a related compound, is classified as a combustible liquid and is harmful if swallowed or in contact with skin .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-3-(trimethylsilyl)benzonitrile involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-chlorobenzonitrile", "trimethylsilyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "sodium borohydride", "acetic acid", "sodium nitrite", "copper(I) iodide", "sodium iodide", "sodium azide", "sodium hydroxide", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Conversion of 4-chlorobenzonitrile to 4-hydroxybenzonitrile", "4-chlorobenzonitrile is reacted with sodium hydroxide and hydrogen peroxide in water to yield 4-hydroxybenzonitrile.", "Step 2: Protection of the hydroxyl group", "4-hydroxybenzonitrile is reacted with trimethylsilyl chloride in the presence of sodium carbonate to protect the hydroxyl group as a trimethylsilyl ether.", "Step 3: Reduction of the nitrile group", "The protected 4-hydroxybenzonitrile is reduced to the corresponding amine using sodium borohydride in acetic acid.", "Step 4: Diazotization of the amine", "The amine is diazotized using sodium nitrite and hydrochloric acid to form the corresponding diazonium salt.", "Step 5: Coupling reaction", "The diazonium salt is coupled with copper(I) iodide and sodium iodide to yield the desired compound, 4-hydroxy-3-(trimethylsilyl)benzonitrile.", "Step 6: Deprotection of the hydroxyl group", "The trimethylsilyl ether protecting group is removed using sodium hydroxide to yield the final product." ] }

CAS RN

1242069-56-2

Product Name

4-hydroxy-3-(trimethylsilyl)benzonitrile

Molecular Formula

C10H13NOSi

Molecular Weight

191.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.